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Compound of Interest

Compound Name: Sodium hexafluorozirconate

Cat. No.: B15195084

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium hexafluorozirconate (NazZrFe) is an inorganic compound with applications in various
industrial processes, including the manufacturing of certain types of glass and ceramics. For
researchers, scientists, and professionals in drug development who may encounter this
compound, a thorough understanding of its hazard profile and safety precautions is paramount.
This technical guide provides a comprehensive overview of the known hazards, safety
information, and available toxicological data for sodium hexafluorozirconate, presented in a
format tailored for a scientific audience.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of a substance is the first step
in a comprehensive hazard assessment. The key properties of sodium hexafluorozirconate
are summarized in the table below.
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Property Value Reference
Chemical Formula NazZrFe [1]
Molecular Weight 251.19 g/mol [1]
Appearance White crystalline solid [2]

CAS Number 16925-26-1 [1][3]

EC Number 240-990-3 [1]
Solubility in Water Soluble [1]

Boiling Point 19.5°C at 760 mmHg [2]

Vapor Pressure 922 mmHg at 25°C [2]

Hazard Identification and Classification

Sodium hexafluorozirconate is classified as a hazardous substance. The primary hazards
are associated with its corrosive and irritant properties.

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[2]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Danger[2]

Toxicological Summary

A thorough toxicological assessment is critical for understanding the potential health effects of
a substance. However, specific quantitative toxicological data, such as LD50 and LC50 values
for sodium hexafluorozirconate, are not readily available in the public domain. The

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Sodium_hexafluorozirconate
https://en.wikipedia.org/wiki/Sodium_hexafluorozirconate
https://www.echemi.com/products/pd20170106155235791-sodium-fluozirconate.html
https://en.wikipedia.org/wiki/Sodium_hexafluorozirconate
https://www.scbt.com/p/sodium-hexafluorozirconate-16925-26-1
https://en.wikipedia.org/wiki/Sodium_hexafluorozirconate
https://en.wikipedia.org/wiki/Sodium_hexafluorozirconate
https://www.echemi.com/products/pd20170106155235791-sodium-fluozirconate.html
https://www.echemi.com/products/pd20170106155235791-sodium-fluozirconate.html
https://www.benchchem.com/product/b15195084?utm_src=pdf-body
https://www.echemi.com/products/pd20170106155235791-sodium-fluozirconate.html
https://www.echemi.com/products/pd20170106155235791-sodium-fluozirconate.html
https://www.benchchem.com/product/b15195084?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15195084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

toxicological information presented here is based on the known hazards of its constituent
elements and related compounds, primarily fluorides and zirconium compounds.

Acute Toxicity

While specific acute toxicity values for sodium hexafluorozirconate are not available, the
toxicity of fluoride salts is well-documented. For sodium fluoride (NaF), the lethal dose for most
adult humans is estimated to be between 5 to 10 grams, which corresponds to 32 to 64 mg of
elemental fluoride per kilogram of body weight.[4] Ingestion of fluoride at doses significantly
lower than the lethal dose can cause gastrointestinal discomfort.[4]

Skin and Eye Irritation

Sodium hexafluorozirconate is known to cause severe skin burns and eye damage.[2]
Contact with the skin can lead to irritation, and prolonged contact may result in chemical burns.
In the eyes, it can cause serious irritation and potentially irreversible damage.

Respiratory Irritation

Inhalation of sodium hexafluorozirconate dust may cause irritation to the respiratory tract.[5]
Symptoms can include coughing, sore throat, and shortness of breath.

Chronic Toxicity

Chronic exposure to fluorides can lead to skeletal fluorosis, a condition characterized by the
hardening of bones and joint stiffness.[5] While data specific to sodium hexafluorozirconate
is limited, this is a known effect of long-term overexposure to fluoride compounds.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of sodium
hexafluorozirconate are not publicly available. However, standardized methodologies, such
as those provided by the Organisation for Economic Co-operation and Development (OECD),
are typically employed for evaluating the safety of chemical substances. A general overview of
relevant protocols is provided below.

Acute Oral Toxicity (Based on OECD Test Guideline 425)
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The acute oral toxicity of a substance is typically determined using a sequential dosing method
in rodents. The objective is to identify the dose that is lethal to 50% of the test population
(LD50). The procedure involves administering the substance by gavage to a small number of
animals and observing them for a set period, usually 14 days, for signs of toxicity and mortality.
The results of each animal determine the dose for the subsequent animal.[6][7]

Skin Irritation/Corrosion (Based on OECD Test Guideline
439)

In vitro methods using reconstructed human epidermis (RhE) models are now widely used to
assess skin irritation potential, reducing the need for animal testing.[8][9][10]

e Procedure: A small amount of the test substance is applied directly to the surface of the RhE
tissue.

o Exposure: The tissue is exposed to the substance for a defined period.

 Viability Assessment: After exposure, the viability of the tissue is determined using a cell
viability assay, such as the MTT assay. A significant reduction in cell viability compared to a
negative control indicates that the substance is an irritant.[10]

Respiratory Irritation Assessment

Assessing respiratory irritation can involve both in vivo and in vitro methods.

« In vivo studies (Based on OECD Test Guideline 403): These studies typically involve
exposing animals (usually rats) to an aerosol or dust of the test substance and observing for
signs of respiratory distress and pathological changes in the respiratory tract.

¢ In vitro models: Advanced in vitro models using human respiratory cell cultures are being
developed to assess respiratory irritation. These models can measure various endpoints,
including cytotoxicity and the release of inflammatory markers.[11][12]

Hazard Assessment and Control Workflow

The following diagram illustrates a logical workflow for the assessment and control of hazards
associated with a chemical substance like sodium hexafluorozirconate.
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(Routes & Duration)
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Routes of Exposure
Y Y

v v

Inhalation Skin Contact Eye Contact Ingestion

Imrﬁ 'ediate Actions

v

Move to fresh air.
If not breathing, give artificial respiration.

v v

Immediately flush eyes with plenty of water Do NOT induce vomiting.
for at least 15 minutes, lifting eyelids. Rinse mouth with water.

Immediately flush skin with plenty of water
for at least 15 minutes.
Remove contaminated clothing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/1023690
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/1023690
https://www.criver.com/products-services/safety-assessment/toxicology-services/skin-irritation-corrosion-testing
https://iivs.org/assays/dermal/skin-irritation-test/
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.frontiersin.org/journals/toxicology/articles/10.3389/ftox.2024.1431790/full
https://www.frontiersin.org/journals/toxicology/articles/10.3389/ftox.2024.1431790/full
https://www.mdpi.com/2305-6304/13/1/35
https://www.benchchem.com/product/b15195084#hazards-and-safety-information-for-sodium-hexafluorozirconate
https://www.benchchem.com/product/b15195084#hazards-and-safety-information-for-sodium-hexafluorozirconate
https://www.benchchem.com/product/b15195084#hazards-and-safety-information-for-sodium-hexafluorozirconate
https://www.benchchem.com/product/b15195084#hazards-and-safety-information-for-sodium-hexafluorozirconate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15195084?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15195084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

